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Compound of Interest

Compound Name:
4-Hydroxy-3-

(trifluoromethyl)benzonitrile

Cat. No.: B051966 Get Quote

An In-depth Technical Guide on the Safety and Handling of 4-Hydroxy-3-
(trifluoromethyl)benzonitrile

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 4-Hydroxy-3-
(trifluoromethyl)benzonitrile (CAS No. 124811-71-8), a key intermediate in various research

and development applications. Adherence to these guidelines is crucial for ensuring a safe

laboratory environment.

Hazard Identification and Classification
4-Hydroxy-3-(trifluoromethyl)benzonitrile is classified as a hazardous substance. The

following tables summarize its GHS classification and associated hazard statements.

Table 1: GHS Hazard Classification
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Hazard Class Category

Acute Toxicity, Oral 4

Acute Toxicity, Dermal 4

Acute Toxicity, Inhalation 4

Skin Corrosion/Irritation 2

Serious Eye Damage/Eye Irritation 2

Specific target organ toxicity — single exposure 3

Source: Information compiled from multiple safety data sheets.

Table 2: Hazard Statements and Precautionary Statements
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Code Statement

H302 Harmful if swallowed.[1][2]

H312 Harmful in contact with skin.[1]

H315 Causes skin irritation.[1]

H319 Causes serious eye irritation.[1]

H332 Harmful if inhaled.[1]

H335 May cause respiratory irritation.[1]

P261
Avoid breathing

dust/fume/gas/mist/vapors/spray.[2]

P280
Wear protective gloves/protective clothing/eye

protection/face protection.[3]

P301+P312
IF SWALLOWED: Call a POISON CENTER or

doctor/physician if you feel unwell.[4]

P302+P352
IF ON SKIN: Wash with plenty of soap and

water.

P304+P340
IF INHALED: Remove person to fresh air and

keep comfortable for breathing.[3]

P305+P351+P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

P405 Store locked up.[3]

P501
Dispose of contents/container to an approved

waste disposal plant.[4]

Physical and Chemical Properties
A summary of the key physical and chemical properties is provided below.

Table 3: Physical and Chemical Properties
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Property Value

Molecular Formula C₈H₄F₃NO

Molecular Weight 187.12 g/mol

Appearance Cream to brown or yellow powder[5]

Melting Point 170-176 °C[5]

Solubility Insoluble in water.[6]

Experimental Protocols: Safe Handling and Use
Proper handling of 4-Hydroxy-3-(trifluoromethyl)benzonitrile is essential to minimize

exposure and risk. The following protocol outlines the necessary steps for safe use in a

laboratory setting.

Engineering Controls
Ventilation: Always handle this compound in a well-ventilated area. Use of a chemical fume

hood is mandatory to control exposure to dust and vapors.[3][7]

Safety Equipment: Ensure that an eyewash station and a safety shower are readily

accessible and in close proximity to the workstation.[2][8]

Personal Protective Equipment (PPE)
Eye and Face Protection: Wear chemical safety goggles or a face shield that complies with

OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard

EN166.[7][8]

Skin Protection:

Gloves: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber). Dispose of

contaminated gloves after use in accordance with good laboratory practices.[3]

Clothing: Wear a lab coat and, if necessary, additional protective clothing to prevent skin

exposure.[8]
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Respiratory Protection: If engineering controls are insufficient or for emergency situations,

use a NIOSH/MSHA or European Standard EN 149 approved respirator.[8]

General Handling Protocol
Preparation: Before handling, ensure all necessary PPE is worn correctly. Clear the

workspace of any unnecessary items.

Weighing and Transfer:

Conduct all weighing and transfer operations within a chemical fume hood to prevent the

dispersion of dust.

Avoid the formation of dust during handling.[3][7][8]

Use appropriate tools (e.g., spatulas) for transfers.

During Use:

Keep the container tightly closed when not in use.

Avoid contact with skin, eyes, and clothing.[7]

Do not eat, drink, or smoke in the work area.[3]

Post-Handling:

Wash hands and any exposed skin thoroughly after handling.[3]

Clean the work area and decontaminate any spills promptly.

Remove and properly store or dispose of contaminated PPE.[3]

Storage and Disposal
Storage

Store in a tightly closed container in a dry, cool, and well-ventilated place.[7]
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Store locked up.[3]

Keep away from incompatible materials such as strong oxidizing agents and reducing

agents.[7]

Disposal
Dispose of this substance and its container at an approved waste disposal plant.[7]

Do not allow the product to enter drains or waterways.[3]

Disposal must be in accordance with all applicable federal, state, and local regulations.

Emergency Procedures
The following diagrams illustrate the recommended workflows for emergency situations.
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Exposure Event

First Aid Actions

Medical Attention

Exposure Occurs Identify Exposure Route

Skin Contact:
- Take off contaminated clothing.

- Rinse skin with plenty of water/shower.Skin

Eye Contact:
- Rinse cautiously with water for several minutes.

- Remove contact lenses, if present and easy to do.
- Continue rinsing.

Eyes

Inhalation:
- Move person to fresh air.

- Keep comfortable for breathing.

Inhalation

Ingestion:
- Rinse mouth.

- Do NOT induce vomiting.
- Drink water (two glasses at most).

Ingestion

Seek Immediate Medical Attention/
Call a POISON CENTER

Click to download full resolution via product page

Caption: Emergency first aid procedures for exposure events.
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Preparation

Handling

Post-Handling

Wear Required PPE
(Gloves, Goggles, Lab Coat)

Work Inside a
Chemical Fume Hood

Weigh and Transfer Compound
Carefully to Avoid Dust

Keep Container Tightly Closed
When Not in Use

Avoid Contact with
Skin, Eyes, and Clothing

Clean Work Area and
Decontaminate Spills

Wash Hands Thoroughly

Dispose of Contaminated
Waste and PPE Properly

Click to download full resolution via product page

Caption: Standard workflow for safely handling the chemical.
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Spill Occurs

Assess Spill Size
and Location

Evacuate Area
(If Necessary)

Large Spill

Wear Appropriate PPE

Small Spill

Contain Spill with
Inert Absorbent Material

Sweep Up and Shovel into
Suitable, Labeled Containers

Clean Spill Area
Thoroughly

Dispose of Waste via
Approved Channels

Click to download full resolution via product page

Caption: Logical steps for responding to a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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